Cas no 1094812-49-3 (3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate)
1094812-49-3 structure
Product Name:3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate
CAS No:1094812-49-3
MF:C22H29NO9
MW:451.466967344284
CID:6315938
PubChem ID:3735610
Update Time:2025-07-11
3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate
- [3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate
- 5-acetamido-2-(acetoxymethyl)-6-(2,5-dimethylphenoxy)tetrahydro-2H-pyran-3,4-diyl diacetate
- 1094812-49-3
- SR-01000908801-1
- AKOS001176408
- F1507-0119
- AKOS016295630
- SR-01000908801
- Z56177535
- [5-acetamido-3,4-diacetyloxy-6-(2,5-dimethylphenoxy)oxan-2-yl]methyl acetate
-
- Inchi: 1S/C22H29NO9/c1-11-7-8-12(2)17(9-11)31-22-19(23-13(3)24)21(30-16(6)27)20(29-15(5)26)18(32-22)10-28-14(4)25/h7-9,18-22H,10H2,1-6H3,(H,23,24)
- InChI Key: HLGSHDLKGYMREZ-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 451.18423150g/mol
- Monoisotopic Mass: 451.18423150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 127Ų
3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1507-0119-2μmol |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-5μmol |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-10μmol |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-20μmol |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-1mg |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-2mg |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-3mg |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-4mg |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-5mg |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1507-0119-10mg |
[3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-yl]methyl acetate |
1094812-49-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3,4-bis(acetyloxy)-6-(2,5-dimethylphenoxy)-5-acetamidooxan-2-ylmethyl acetate Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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